Neodymium(III) sulfate octahydrate

Specification

• CAS No.: 13477-91-3
• Molecular Formula: H16Nd2O20S3
• Molecular Weight: 720.8 g/mol
• IUPAC Name: neodymium(3+);trisulfate;octahydrate
• Standard InChI: InChI=1S/2Nd.3H2O4S.8H2O/c;;3*1-5(2,3)4;;;;;;;;/h;;3*(H2,1,2,3,4);8*1H2/q2*+3;;;;;;;;;;;/p-6
• Standard InChI Key: IOUARGWNXMWCLD-UHFFFAOYSA-H
• SMILES: O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Nd+3].[Nd+3]
• Canonical SMILES: O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Nd+3].[Nd+3]

Introduction

Chemical Identity and Fundamental Properties

Neodymium(III) sulfate octahydrate is a hydrated salt of the rare-earth metal neodymium that contains eight water molecules in its crystal structure. This compound serves as an important source of neodymium for various applications and exhibits several distinctive physical and chemical characteristics.

Basic Identification

Neodymium(III) sulfate octahydrate can be identified through various parameters that distinguish it from other compounds, as outlined in Table 1:

Parameter	Value
Chemical Formula	Nd₂(SO₄)₃·8H₂O
Molecular Weight	720.78 g/mol
CAS Number	13477-91-3
MDL Number	MFCD00149803
IUPAC Name	neodymium(3+); trisulfate; octahydrate
Physical Form	Crystalline solid
Color	Pink

The compound is also known by several synonyms including Dineodymium octahydrate trisulfate, Neodymium(III) sulfate octahydrate, and Neodymium sulphate octahydrate.

Physical Properties

The physical properties of Neodymium(III) sulfate octahydrate significantly contribute to its behavior and applications, as shown in Table 2:

Property	Value
Density	2.85 g/cm³
Melting Point	1176°C
Appearance	Pink crystalline solid
Solubility	Soluble in water

The compound exhibits retrograde solubility, which is an unusual characteristic where its solubility decreases with increasing temperature, contrary to most other compounds. This property has implications for its applications and handling in various processes.

Structure and Composition

The structure of Neodymium(III) sulfate octahydrate involves a complex arrangement of atoms that determines many of its properties and behaviors.

Molecular Structure

Neodymium(III) sulfate octahydrate has the chemical formula Nd₂(SO₄)₃·8H₂O, indicating that each molecular unit contains two neodymium atoms, three sulfate groups, and eight water molecules. The SMILES notation for this compound is:

O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Nd+3].[Nd+3]

This notation represents the components of the molecule including water molecules, sulfate ions, and neodymium ions.

Preparation Methods

The synthesis of Neodymium(III) sulfate octahydrate can be accomplished through several methods, each with specific considerations and applications.

Reaction with Sulfuric Acid

The most common method for producing Neodymium(III) sulfate octahydrate involves the reaction of neodymium(III) oxide with sulfuric acid according to the following chemical equation:

Nd₂O₃ + 3H₂SO₄ → Nd₂(SO₄)₃ + 3H₂O

This method is widely used due to its relative simplicity and efficiency in converting neodymium oxide to the sulfate form.

Alternative Preparation Methods

An alternative method involves the reaction of neodymium(III) perchlorate with sodium sulfate. This approach may be preferred in certain laboratory settings or when specific reagents are more readily available.

Thermal Behavior

Neodymium(III) sulfate octahydrate undergoes several phase transitions upon heating, which are characterized by the sequential loss of water molecules.

Dehydration Process

The thermal decomposition of Neodymium(III) sulfate octahydrate progresses through distinct stages as temperature increases:

• The octahydrate decomposes at 40°C to form the pentahydrate (Nd₂(SO₄)₃·5H₂O)

• The pentahydrate further decomposes at 145°C to yield the dihydrate (Nd₂(SO₄)₃·2H₂O)

• Finally, the dihydrate dehydrates completely to the anhydrous form (Nd₂(SO₄)₃) at 290°C

These thermal transitions are important considerations for applications involving elevated temperatures and for determining the stability of the compound under various conditions.

Applications

Neodymium(III) sulfate octahydrate finds application in diverse fields due to its unique properties and the specific characteristics of neodymium.

Laser Technology

One of the most significant applications of Neodymium(III) sulfate octahydrate is in laser technology. It serves as a key component in the production of neodymium-doped yttrium aluminum garnet (Nd:YAG) lasers. These lasers are used in various applications including:

• Medical procedures (ophthalmology, dermatology)

• Industrial cutting and welding

• Scientific research

• Military applications

The compound's ability to provide neodymium ions, which have specific electronic transitions useful for laser action, makes it valuable in this field.

Glass Industry

Neodymium(III) sulfate octahydrate is used extensively in the glass industry for:

• Coloring and tinting glass products

• Producing glass for extremely powerful lasers

• Creating specialized optical filters

Neodymium compounds impart a distinctive purple-reddish color to glass, which can be used for both decorative and functional purposes.

Other Applications

Additional applications of Neodymium(III) sulfate octahydrate include:

• Production of dielectric materials

• Water treatment processes

• As a precursor for other neodymium compounds

• Research applications in studying rare earth element properties

Research Findings on Physical Properties

Scientific research has revealed several important aspects of Neodymium(III) sulfate octahydrate's properties, particularly regarding its magnetic characteristics.

Magnetic Properties

The magnetic properties of Neodymium(III) sulfate octahydrate have been the subject of numerous investigations. Research has shown that:

• The magnetic susceptibility of the powdered salt at low temperatures fits the expression χ(T + 45) = constant over certain temperature ranges, although different studies have reported varying constant values

• There have been discrepancies in measured susceptibilities at room temperature, with differences of up to 11% between studies

• These differences might be attributed to calibration errors or variations in sample purity

Spectroscopic Studies

Analysis of the absorption spectrum of Neodymium(III) sulfate octahydrate crystals has provided insights into the crystalline field around the Nd³⁺ ion:

• Some studies suggest that the crystalline field around the Nd³⁺ ion is predominantly cubic in character

• Energy levels at 0, 77, and 260 cm⁻¹ have been identified by some researchers

• Alternative calculations have proposed energy levels at 0, 238, and 834 cm⁻¹, which is almost three times the spacing suggested by other studies

These conflicting findings highlight the complex nature of this compound and the challenges in characterizing its properties precisely.

Hazard Statement	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Signal Word: WARNING

Precautionary Measures

When working with Neodymium(III) sulfate octahydrate, several precautionary measures should be followed:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P264: Wash hands thoroughly after handling

• P271: Use only outdoors or in a well-ventilated area

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P302+P352: IF ON SKIN: Wash with plenty of water

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

These safety measures help minimize risks associated with handling this compound in laboratory or industrial settings.